![molecular formula C16H21BrN2O2S B2416699 8-bromo-3-(3-methoxypropyl)-2,11-dimethyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione CAS No. 1005114-73-7](/img/structure/B2416699.png)
8-bromo-3-(3-methoxypropyl)-2,11-dimethyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis via Biginelli Condensation : The compound is prepared via Biginelli condensation, showing isomerization in DMSO solution and deacetylation in boiling ethanol with HCl (Sedova, Krivopalov, & Shkurko, 2017).
- Novel Synthesis Method : A novel liquid-phase route for combinatorial synthesis of substituted derivatives of this compound, employing Biginelli-type three-component condensation, has been developed (Kharchenko, Detistov, & Orlov, 2009).
Structural and Analytical Studies
- Molecular Structure Analysis : The structure of methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocines, related derivatives, was confirmed by 1Н NMR spectroscopy and X-ray structural analysis (Kulakov, Talipov, Shulgau, & Seilkhanov, 2014).
- Crystal Structure and Hirshfeld Surface Analysis : The crystal structure and molecular interactions of related benzoxadiazocine derivatives were studied, providing insights into their molecular properties (Gumus et al., 2019).
Potential Applications
- Potential in Developing Nonnarcotic Analgesics : Research on sulfur-containing benzazocines, a related class, indicated their potential as nonnarcotic analgesics with reduced side effects (Hori et al., 1985).
Innovative Synthesis Techniques
- New Synthesis Approaches : Efficient one-pot methods for synthesizing derivatives of the compound have been developed, highlighting advancements in synthetic techniques (Borisov, Kovalenko, & Kovalenko, 2015).
Mechanism of Action
Safety and Hazards
The safety data sheet for a similar compound, 8-Bromo-3-methoxyisoquinoline, indicates that it may be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation . It’s recommended to handle with care, avoid breathing dust/fume/gas/mist/vapours/spray, and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-bromo-10-(3-methoxypropyl)-9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21BrN2O2S/c1-10-14-12-9-11(17)5-6-13(12)21-16(10,2)19(15(22)18-14)7-4-8-20-3/h5-6,9-10,14H,4,7-8H2,1-3H3,(H,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVEVPASCNQHMQA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2C3=C(C=CC(=C3)Br)OC1(N(C(=S)N2)CCCOC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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